Cas no 2227874-57-7 ((1R)-2-amino-1-(1-ethylcyclobutyl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(1-ethylcyclobutyl)ethan-1-ol
• CAS No: 2227874-57-7
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6143392
• PubChem ID: 165706875
• Update Time: 2025-06-15

(1R)-2-amino-1-(1-ethylcyclobutyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(1-ethylcyclobutyl)ethan-1-ol
• EN300-1770003
• 2227874-57-7

• Inchi： 1S/C8H17NO/c1-2-8(4-3-5-8)7(10)6-9/h7,10H,2-6,9H2,1H3/t7-/m0/s1
• InChI Key： JLWCYDGFBVJHPY-ZETCQYMHSA-N
• SMILES： O[C@@H](CN)C1(CC)CCC1

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-2-amino-1-(1-ethylcyclobutyl)ethan-1-ol

Introduction to (1R)-2-amino-1-(1-ethylcyclobutyl)ethan-1-ol (CAS No. 2227874-57-7)

(1R)-2-amino-1-(1-ethylcyclobutyl)ethan-1-ol, with the CAS number 2227874-57-7, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclobutyl ring and an amino group, which contribute to its potential therapeutic applications. The chiral center at the carbon atom adjacent to the amino group further enhances its biological activity and selectivity.

The synthesis of (1R)-2-amino-1-(1-ethylcyclobutyl)ethan-1-ol has been a subject of extensive study due to its importance in the development of novel drugs. Recent advancements in asymmetric synthesis have enabled the efficient and scalable production of this compound, making it more accessible for further research and development. Techniques such as catalytic asymmetric hydrogenation and enantioselective organocatalysis have been particularly effective in achieving high enantiomeric purity, which is crucial for pharmaceutical applications.

In terms of its biological activity, (1R)-2-amino-1-(1-ethylcyclobutyl)ethan-1-ol has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent activity against certain types of cancer cells, particularly those involved in breast and lung cancer. The mechanism of action is believed to involve the inhibition of specific enzymes or pathways that are critical for tumor growth and survival. Additionally, studies have explored its potential as an anti-inflammatory agent, with preliminary data suggesting that it can effectively reduce inflammation in vitro.

The pharmacokinetic properties of (1R)-2-amino-1-(1-ethylcyclobutyl)ethan-1-ol have also been investigated to assess its suitability for therapeutic use. Key parameters such as solubility, stability, and bioavailability have been evaluated, with results indicating that the compound has favorable properties for oral administration. Furthermore, toxicity studies have shown that it has a low toxicity profile, making it a promising candidate for further clinical development.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationships (SAR) of (1R)-2-amino-1-(1-ethylcyclobutyl)ethan-1-ol. These studies have helped identify key structural features that contribute to its biological activity, guiding the design of more potent and selective analogs. For instance, modifications to the cyclobutyl ring or the amino group have been explored to enhance binding affinity and selectivity towards specific targets.

In addition to its therapeutic potential, (1R)-2-amino-1-(1-ethylcyclobutyl)ethan-1-ol has also been studied for its use as a chiral building block in organic synthesis. Its unique structure makes it a valuable starting material for the synthesis of complex molecules with diverse biological activities. This versatility has led to its application in the development of new drugs and materials across various industries.

The future prospects for (1R)-2-amino-1-(1-ethylcyclobutyl)ethan-1-ol are promising. Ongoing clinical trials are expected to provide more detailed information on its safety and efficacy in human subjects. Additionally, continued research into its mechanism of action and potential synergistic effects with other drugs may lead to new therapeutic strategies for treating various diseases. The compound's unique combination of structural features and biological activity positions it as a valuable asset in the ongoing quest for innovative pharmaceutical solutions.